5-Chloro-3-(2-methoxyethyl)-1,2,4-thiadiazole

• IUPAC Name: 5-chloro-3-(2-methoxyethyl)-1,2,4-thiadiazole
• InChI: InChI=1S/C5H7ClN2OS/c1-9-3-2-4-7-5(6)10-8-4/h2-3H2,1H3
• InChI Key: MKAOOWRIYBWSMA-UHFFFAOYSA-N
• Canonical SMILES: COCCC1=NSC(=N1)Cl
• Molecular Formula: C5H7ClN2OS
• Molecular Weight: 178.64 g/mol
• CAS No.: 89180-91-6

Description

The compound “5-Chloro-3-(2-methoxyethyl)-1,2,4-thiadiazole” is likely a heterocyclic organic compound, which means it contains a ring structure that includes atoms of at least two different elements. In this case, the ring likely contains carbon, nitrogen, and sulfur atoms. The “5-Chloro” part of the name indicates that a chlorine atom is attached to the fifth carbon in the ring. The “3-(2-methoxyethyl)” part suggests that a 2-methoxyethyl group is attached to the third carbon in the ring.

Molecular Structure Analysis

The molecular structure of “this compound” would likely be determined by the arrangement of the atoms in the heterocyclic ring and the attached groups. The presence of the chlorine atom and the 2-methoxyethyl group would likely have significant effects on the compound’s physical and chemical properties.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound are determined by its molecular structure. For “this compound”, properties such as its melting point, boiling point, solubility, and reactivity would likely be influenced by the presence of the chlorine atom and the 2-methoxyethyl group.

Scientific Research Applications

Synthesis and Applications in Chemistry

• Synthesis of Antimicrobial Agents : A study explored the synthesis of formazans from a Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole as potential antimicrobial agents. These compounds showed moderate activity against pathogenic bacterial and fungal strains, indicating their potential utility in developing new antimicrobial agents (Sah et al., 2014).

• Corrosion Inhibition : Another research focused on a 1,3,4-thiadiazole derivative, specifically 2-amino-5-(2-methoxyphenyl)-1,3,4-thiadiazole, for its potential as a corrosion inhibitor for mild steel in an acidic environment. The compound showed a high degree of protection, highlighting its application in materials science to prevent corrosion (Attou et al., 2020).

• Heterocyclic Compound Synthesis : Research into the synthesis of heterocyclic compounds, which are a significant part of medicinal chemistry and agrochemicals, included derivatives of 1,2,4-thiadiazole. These compounds were investigated for their fungicidal activity, showing potential as lead compounds in developing new fungicides (Fan et al., 2010).

Material Science and Organic Synthesis

• Suzuki-Miyaura Coupling Reactions : Research demonstrated the utility of thiadiazole derivatives in Suzuki-Miyaura coupling reactions, which are pivotal in organic synthesis for creating biaryls, used in pharmaceuticals, agrochemicals, and organic materials. The study detailed the synthesis of 3,5-diaryl-1,2,4-thiadiazoles under varying conditions, showcasing their versatility in organic synthesis (Farahat & Boykin, 2012).

Future Directions

The future directions for research on “5-Chloro-3-(2-methoxyethyl)-1,2,4-thiadiazole” would likely depend on its potential applications. For example, if it were found to have medicinal properties, future research might focus on optimizing its synthesis, improving its efficacy, or reducing its side effects.